Cas no 62604-52-8 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-)
62604-52-8 structure
Product Name:3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-
CAS No:62604-52-8
MF:C10H10N2O2
MW:190.198602199554
CID:438452
Update Time:2024-01-29
3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-
- 1-allyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propen-1-yl)-
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- Inchi: 1S/C10H10N2O2/c1-3-4-12-9(13)5-7(2)8(6-11)10(12)14/h3,5,13H,1,4H2,2H3
- InChI Key: RCBNWLFCALSAJB-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC=C)C(O)=CC(C)=C1C#N
Computed Properties
- Exact Mass: 190.0743
- Monoisotopic Mass: 190.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 64.33
3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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